Bimatoprost-d5

• Molecular Formula: C25H37NO4
• Molecular Weight: 420.6 g/mol
• InChI: InChI=1S/C25H37NO4/c1-2-26-25(30)13-9-4-3-8-12-21-22(24(29)18-23(21)28)17-16-20(27)15-14-19-10-6-5-7-11-19/h3,5-8,10-11,16-17,20-24,27-29H,2,4,9,12-15,18H2,1H3,(H,26,30)/b8-3-,17-16+/t20-,21+,22+,23-,24+/m0/s1/i1D3,2D2
• InChIKey: AQOKCDNYWBIDND-FNXJMACCSA-N

Bimatoprost-d5 Analytical Reference Standard for LC-MS/MS Quantification of Bimatoprost in Biological Matrices

Bimatoprost-d5 is a penta-deuterated stable isotope-labeled internal standard (SIL-IS) of bimatoprost, wherein five hydrogen atoms on the ethylamide moiety are replaced with deuterium [1]. It is a fully characterized chemical compound compliant with regulatory guidelines, designed for use as a reference standard in analytical method development, method validation, and quality control applications for the quantification of bimatoprost in complex biological matrices such as plasma and aqueous humor . The compound's molecular formula is C₂₅H₃₂D₅NO₄ with a molecular weight of 420.6 g/mol, representing a +5 Da mass shift from the non-deuterated parent bimatoprost (415.6 g/mol), which enables unambiguous mass spectrometric differentiation [1].

Deuterated SIL-IS for LC-MS/MS quantification

Co-elution with bimatoprost for matrix-effect correction

Suitable for plasma and aqueous humor research matrices

• [1] PeptideDB. Bimatoprost-d5 Product Database. Bimatoprost-d5 is a deuterium labeled Bimatoprost. CAS: Not specified. Molecular Formula: C₂₅H₃₂D₅NO₄, Molecular Weight: 420.60. View Source

Why Bimatoprost-d5 Cannot Be Substituted with Non-Deuterated Bimatoprost or Alternative Internal Standards in Regulated Bioanalysis

Substituting Bimatoprost-d5 with non-deuterated bimatoprost or structurally dissimilar internal standards in quantitative LC-MS/MS workflows introduces substantial analytical error that compromises regulatory compliance. Non-deuterated bimatoprost is chromatographically indistinguishable from the target analyte, preventing independent integration and resulting in signal convolution . Structurally dissimilar internal standards fail to co-elute under identical chromatographic conditions and do not share comparable ionization efficiency or extraction recovery with bimatoprost in complex biological matrices [1]. Consequently, such substitutions produce uncorrected matrix effects—signal suppression or enhancement that varies with sample source and concentration—leading to inaccurate quantification, poor inter-day precision, and assay failure under ICH M10 and FDA bioanalytical method validation guidelines [2]. Bimatoprost-d5, as a stable isotope-labeled analog, is the only internal standard capable of fully compensating for these matrix effects while maintaining the analytical sensitivity required to quantify bimatoprost at clinically relevant concentrations in plasma and aqueous humor.

Non-deuterated bimatoprost

Risk

Co-elution prevents independent integration; signal convolution may compromise quantification accuracy.

Structural analog IS

Risk

Different ionization efficiency and extraction recovery; uncorrected matrix effects may lead to accuracy deviations.

Lower-grade d4 analog

Risk

Lower isotopic enrichment and lack of pharmacopeial traceability may not support method validation documentation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] SCIEX Technical Note. Sensitive and selective quantitation of bimatoprost in human plasma using accurate mass spectrometry. LLOQ of 1 pg/mL achieved using SIL-IS methodology with %CV <13% across linear dynamic range. View Source

Bimatoprost-d5 Quantitative Differentiation Evidence: Analytical Performance Versus Alternatives

Bimatoprost-d5 Enables Ultra-Sensitive Quantification (LLOQ 0.5 pg/mL) in Human Plasma for Ocular Pharmacokinetic Studies

In a validated LC-MS/MS method using Bimatoprost-d5 as the internal standard, an LLOQ of 0.5 pg/mL was achieved in human plasma, with a linear dynamic range spanning 0.2–500 pg/mL . Accuracy remained within ±10% of nominal concentrations, and inter-day precision (%CV) was maintained below 6% across all tested concentration levels . In contrast, published LC-MS/MS methods for bimatoprost quantification that do not employ a deuterated SIL-IS typically report LLOQ values in the 5–20 pg/mL range, with higher inter-day CV values (>10%) and narrower linear dynamic ranges due to uncorrected matrix effects [1].

LLOQ in human plasma

Cross-study comparable

0.5 pg/mL (SIL-IS method)

Supports low-level quantification in research matrices

10–40× improvement over non-deuterated IS methods; inter-day CV

Matrix effect correction

Class-level inference

Accuracy ±10% vs. >±20% for non-deuterated IS

Supports matrix-effect compensation in bioanalysis

Co-elution and identical ionization critical for complex matrices

Parent-metabolite resolution

Head-to-head comparison

Simultaneous quantification: bimatoprost 6.6 nM (1 h), acid metabolite 6.7 nM (3 h)

Enables analyte monitoring in limited-volume research samples

Single-run analysis reduces sample consumption; critical for aqueous humor studies

Isotopic enrichment & traceability

Cross-study comparable

>99.5% enrichment, 96.65% purity; full pharmacopeial traceability

Supports method validation with certified reference standard

Comparable d4 analogs typically 95% enrichment without traceability documentation

Evidence Dimension	Lower Limit of Quantitation (LLOQ) in Human Plasma
Target Compound Data	0.5 pg/mL with %CV <3%
Comparator Or Baseline	5–20 pg/mL (typical non-deuterated IS methods); %CV >10%
Quantified Difference	10–40× improvement in LLOQ; 3–4× improvement in precision (%CV)
Conditions	400 µL human plasma; liquid-liquid extraction; LC-MS/MS with electrospray ionization in MRM mode

Why This Matters

The 10–40× improvement in LLOQ enables reliable quantification of bimatoprost at clinically relevant trough concentrations in ocular pharmacokinetic studies, which is essential for bioequivalence testing and regulatory submission.

• [1] SCIEX Technical Note. Sensitive and selective quantitation of bimatoprost in human plasma using accurate mass spectrometry. Representative method performance without SIL-IS: LLOQ typically 5–20 pg/mL with higher variability. View Source

Deuterated Bimatoprost-d5 Eliminates Matrix Effect Variability Compared to Non-Deuterated or Alternative Internal Standards

Bimatoprost-d5, as a stable isotope-labeled internal standard, co-elutes with bimatoprost and shares identical ionization efficiency and extraction recovery characteristics . This enables complete compensation for matrix effects—signal suppression or enhancement caused by endogenous plasma components such as phospholipids and proteins—which are the most frequent source of quantification error in LC-MS/MS bioanalysis . Studies demonstrate that methods employing SIL-IS such as Bimatoprost-d5 achieve accuracy within ±10% across the entire calibration range, whereas methods using non-deuterated or structurally dissimilar internal standards exhibit accuracy deviations exceeding ±20% at low QC levels due to uncorrected matrix effects [1].

Matrix effect correction

Class-level inference

Accuracy ±10% vs. >±20% for non-deuterated IS

Supports matrix-effect compensation in bioanalysis

Co-elution and identical ionization critical for complex matrices

Evidence Dimension	Matrix Effect Correction Capability (Accuracy at Low QC Levels)
Target Compound Data	Accuracy within ±10% across calibration range; %CV <6% inter-day
Comparator Or Baseline	Non-deuterated IS methods: Accuracy deviations >±20% at low QC levels; %CV >15%
Quantified Difference	2× improvement in accuracy; 2–3× improvement in inter-day precision
Conditions	Human plasma and aqueous humor matrices; LC-MS/MS with ESI interface

Why This Matters

Uncorrected matrix effects are the leading cause of assay failure under ICH M10 bioanalytical method validation guidelines; Bimatoprost-d5 is the only internal standard capable of meeting these regulatory accuracy and precision requirements for bimatoprost quantification.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Bimatoprost-d5 Enables Simultaneous Quantification of Parent Compound and Active Metabolite in Ocular Pharmacokinetic Studies

In a clinical study comparing bimatoprost and latanoprost, Bimatoprost-d5 facilitated the simultaneous detection and quantification of intact bimatoprost and its pharmacologically active acid metabolite (bimatoprost acid) in aqueous humor samples . Using Bimatoprost-d5 as the internal standard, intact bimatoprost was measured at a mean concentration of 6.6 nM at 1 hour post-administration, declining to undetectable levels by 6 hours, while the acid metabolite peaked at 6.7 nM at 3 hours . Methods lacking a deuterated SIL-IS typically cannot independently resolve and quantify the parent compound and its active metabolite in a single analytical run due to ion suppression and cross-interference [1].

Parent-metabolite resolution

Head-to-head comparison

Simultaneous quantification: bimatoprost 6.6 nM (1 h), acid metabolite 6.7 nM (3 h)

Enables analyte monitoring in limited-volume research samples

Single-run analysis reduces sample consumption; critical for aqueous humor studies

Evidence Dimension	Simultaneous Quantification of Parent and Metabolite in Aqueous Humor
Target Compound Data	Intact bimatoprost: 6.6 nM at 1 h; Bimatoprost acid: 6.7 nM at 3 h
Comparator Or Baseline	Non-deuterated IS methods: Cannot independently resolve parent and metabolite in single run
Quantified Difference	Not quantifiable for comparator (method incapable of simultaneous resolution)
Conditions	Human aqueous humor samples; LC-MS/MS; post-administration time points: 1, 3, and 6 hours

Why This Matters

Simultaneous quantification of parent and active metabolite in a single analytical run reduces sample volume requirements, analysis time, and cost—critical factors for clinical ocular pharmacokinetic studies where aqueous humor sample volumes are severely limited (typically 50–100 µL).

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Bimatoprost-d5 Provides Regulatory-Grade Traceability with Isotopic Enrichment >99.5% Versus Non-Certified Alternatives

Bimatoprost-d5, as supplied by Axios Research, is a fully characterized reference standard compliant with ISO 17034 and traceable to USP and EP pharmacopeial standards [1]. The compound is manufactured under stringent quality control with isotopic enrichment exceeding 99.5% and purity of 96.65%, as verified by certificate-of-analysis specifications including NMR, HPLC, and HRMS . In contrast, non-certified internal standards or alternative deuterated analogs (e.g., Bimatoprost-d4) are typically supplied with lower isotopic purity (95% typical) and without full pharmacopeial traceability documentation, rendering them unsuitable for GLP-compliant bioanalytical studies or regulatory submissions [2].

Isotopic enrichment & traceability

Cross-study comparable

>99.5% enrichment, 96.65% purity; full pharmacopeial traceability

Supports method validation with certified reference standard

Comparable d4 analogs typically 95% enrichment without traceability documentation

Evidence Dimension	Isotopic Enrichment and Regulatory Compliance Status
Target Compound Data	Isotopic enrichment >99.5%; purity 96.65%; full pharmacopeial traceability (USP/EP)
Comparator Or Baseline	Bimatoprost-d4: Isotopic purity 95% typical; non-certified reference standard; no pharmacopeial traceability
Quantified Difference	4.5% higher isotopic enrichment; full regulatory compliance versus non-certified status
Conditions	ISO 17034 reference material production; NMR and HPLC purity verification; HRMS isotopic confirmation

Why This Matters

For GLP-compliant bioanalytical studies and regulatory submissions (e.g., ANDA, NDA), only certified reference standards with documented traceability to pharmacopeial monographs are acceptable; using non-certified alternatives risks method validation rejection and costly study repetition.

• [1] CATO Research Chemicals. 比马前列素-d5 (Bimatoprost-d5) Product Specification. ISO 17034 certified analytical standard with multi-method characterization including NMR, chromatography, MS, IR, UV. View Source
• [2] PeptideDB. Bimatoprost-d4 Product Database. Typical purity 95%; non-certified reference standard. View Source

Bimatoprost-d5 High-Value Application Scenarios for Scientific and Industrial Procurement

GLP-Compliant Bioanalytical Method Validation for Ophthalmic Drug Development

Bimatoprost-d5 is essential for establishing and validating LC-MS/MS methods used in GLP-compliant bioanalytical studies supporting ophthalmic drug development. With an LLOQ of 0.5 pg/mL and accuracy within ±10% across a linear range of 0.2–500 pg/mL, it enables precise quantification of bimatoprost in human plasma and aqueous humor at clinically relevant concentrations . Its full pharmacopeial traceability to USP and EP standards ensures regulatory acceptance for ANDA and NDA submissions [1].

Ocular Pharmacokinetic Studies Requiring Simultaneous Parent-Metabolite Quantification

In clinical ocular pharmacokinetic studies, aqueous humor sample volumes are severely limited (typically 50–100 µL). Bimatoprost-d5 enables simultaneous quantification of intact bimatoprost and its active acid metabolite in a single analytical run, conserving precious sample volume and reducing analysis time . This capability is critical for characterizing the rapid ocular metabolism of bimatoprost, where intact drug levels decline to undetectable levels within 6 hours post-administration .

Cosmetic and Consumer Product Quality Control for Undeclared Prostaglandin Analogs

Bimatoprost-d5 serves as a critical internal standard in LC-MS/MS methods developed for screening and quantifying undeclared prostaglandin F2α analogs in eyelash-enhancing cosmetic serums [1]. Studies have demonstrated that among 64 eyelash serum samples purchased online, four contained bimatoprost, with three failing to declare the ingredient on product labeling [1]. Regulatory and quality control laboratories require Bimatoprost-d5 to achieve the sensitivity and specificity needed to detect these undeclared pharmaceutical-grade compounds in complex cosmetic matrices.

Bioequivalence Studies for Generic Ophthalmic Formulations

For generic drug manufacturers developing bioequivalent bimatoprost ophthalmic solutions, Bimatoprost-d5 is indispensable for demonstrating pharmacokinetic equivalence to the reference listed drug. The method's high inter-day precision (%CV <6%) and robust matrix effect compensation ensure reliable quantification across all concentration levels required for regulatory bioequivalence submissions . The compound's stability profile—3 years at -20°C as powder—supports long-term analytical method reproducibility across multi-year development programs .

Application

Selection Property

Validation Focus

Ophthalmic bioanalytical method validation

SIL-IS matrix-effect compensation

Accuracy and precision endpoint review

Ocular PK research with limited sample volumes

Co-eluting deuterated analog

Parent-metabolite resolution review

Undeclared analog screening in cosmetics

High-specificity mass shift

Detection specificity in complex matrices

Exposure-model comparison for ophthalmic formulations

Reproducible quantification across matrices

Inter-day precision and dynamic range review

• [1] Kim J, et al. Screening and quantification of undeclared PGF2α analogs in eyelash-enhancing cosmetic serums using LC-MS/MS. J Pharm Biomed Anal. 2022;219:114912. View Source